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Compound of Interest

Compound Name: Oxytetracycline-d3

Cat. No.: B15557000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Oxytetracycline-d3, a crucial isotopically labeled internal standard for quantitative

bioanalytical studies. This document outlines key suppliers and provides detailed experimental

protocols for its use in analytical methodologies.

Commercial Availability of Oxytetracycline-d3
Oxytetracycline-d3 is available from specialized chemical suppliers who provide reference

standards for research and development purposes. The following table summarizes the

available information on commercial suppliers.
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Supplier
Catalog
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Molecular
Formula

Molecular
Weight

Availability Notes

Aquigen Bio

Sciences
AQ-O006720

C22H21D3N

2O9
463.5

In Stock /

Custom

Synthesis

Provided with

a

comprehensi

ve Certificate

of Analysis.

Intended for

analytical and

QC

applications.

[1]

Alentris

Research

Pvt. Ltd.

---
C22H21D3N

2O9
463.5

Please

Inquire

Listed as a

research

chemical.

Experimental Protocols
Oxytetracycline-d3 is primarily utilized as an internal standard in liquid chromatography-mass

spectrometry (LC-MS/MS) methods to ensure accurate quantification of oxytetracycline in

various matrices. Below are representative protocols derived from established analytical

methods for tetracyclines.

Quantification of Oxytetracycline in Biological Matrices
(Plasma, Urine, Seminal Plasma) by LC-MS/MS
This protocol is adapted from a validated method for oxytetracycline determination and is

suitable for pharmacokinetic studies.[2][3]

a. Sample Preparation and Extraction:

Thaw frozen biological samples (plasma, seminal plasma, urine) at room temperature.

To a 1.5 mL microtube, add 200 µL of the sample matrix.

Add 20 µL of the Oxytetracycline-d3 internal standard working solution.
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Add 200 µL of an extraction mixture (e.g., 10% trichloroacetic acid in water, pH 2.0).

Vortex the mixture for 30 seconds.

Centrifuge at 21,000 x g for 10 minutes at 4°C.

Transfer 50 µL of the supernatant and dilute with 450 µL of a water:methanol mixture (90:10,

v/v) containing 5 mM ammonium formate and 0.1% formic acid.

The sample is now ready for injection into the LC-MS/MS system.

b. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A reversed-phase C18 column (e.g., BEH C18) is effective for separation.[2][3]

Mobile Phase: A gradient elution using:

Mobile Phase A: Water with 0.1% formic acid.[4]

Mobile Phase B: Methanol with 0.1% formic acid.[4]

Flow Rate: A typical flow rate is between 0.2 mL/min and 1.0 mL/min.[5][6][7]

Injection Volume: 2-20 µL.[4][6][7]

Mass Spectrometer: A tandem mass spectrometer operating in positive electrospray

ionization (ESI+) mode.

MRM Transitions:

Oxytetracycline: 461.1 → 425.8[2]

Oxytetracycline-d3 (Internal Standard): 464.1 → 428.8 (projected)

c. Data Analysis:
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Quantification is performed by comparing the peak area ratio of the analyte (Oxytetracycline)

to the internal standard (Oxytetracycline-d3) against a calibration curve prepared in the

same biological matrix.[4]

Analysis of Oxytetracycline in Animal Tissues by HPLC
This protocol outlines a method for the extraction and analysis of oxytetracycline residues from

tissue samples, where Oxytetracycline-d3 would serve as an ideal internal standard for

methods adapted to LC-MS.[6][8]

a. Extraction from Tissue:

Homogenize 2 grams of the tissue sample.

Add 10 mL of an extraction solution (e.g., 0.1 M succinic acid or McIlvaine buffer).[6][8]

Vortex and shake vigorously.

Centrifuge the sample to separate the supernatant.

Repeat the extraction step on the pellet and combine the supernatants.

b. Solid Phase Extraction (SPE) Cleanup:

Condition an Oasis HLB SPE cartridge with methanol, followed by water, and then the

extraction solution.[6][8]

Load the extracted supernatant onto the SPE cartridge.

Wash the cartridge with water to remove interferences.

Elute the tetracyclines with methanolic oxalic acid or methanol.[6]

The eluent can then be evaporated and reconstituted in the mobile phase for analysis.

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the quantification of oxytetracycline in a

biological sample using an isotopically labeled internal standard.
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Caption: Workflow for Oxytetracycline quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Oxytetracycline D3 | CAS No: NA [aquigenbio.com]

2. Validation of a single liquid chromatography‐tandem mass spectrometry approach for
oxytetracycline determination in bull plasma, seminal plasma and urine - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. fda.gov [fda.gov]

5. veterinarypharmacon.com [veterinarypharmacon.com]

6. jfda-online.com [jfda-online.com]

7. mdpi.com [mdpi.com]

8. fda.gov [fda.gov]

To cite this document: BenchChem. [Commercial Suppliers and Availability of
Oxytetracycline-d3: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557000#commercial-suppliers-and-availability-of-
oxytetracycline-d3]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15557000?utm_src=pdf-body-img
https://www.benchchem.com/product/b15557000?utm_src=pdf-custom-synthesis
https://aquigenbio.com/product/oxytetracycline-d3/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9544438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9544438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9544438/
https://www.researchgate.net/publication/358808919_Validation_of_a_single_UHPLC-MSMS_approach_for_oxytetracycline_determination_in_bull_plasma_seminal_plasma_and_urine
https://www.fda.gov/media/168750/download
https://www.veterinarypharmacon.com/docs/1598-2015_VD2_Art.6_ENG..pdf
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2419&context=journal
https://www.mdpi.com/2304-8158/13/1/153
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b15557000#commercial-suppliers-and-availability-of-oxytetracycline-d3
https://www.benchchem.com/product/b15557000#commercial-suppliers-and-availability-of-oxytetracycline-d3
https://www.benchchem.com/product/b15557000#commercial-suppliers-and-availability-of-oxytetracycline-d3
https://www.benchchem.com/product/b15557000#commercial-suppliers-and-availability-of-oxytetracycline-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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